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Compound of Interest

Compound Name:
Ammonium cobalt(II) phosphate

monohydrate

Cat. No.: B102828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of Ammonium
Cobalt(II) Phosphate Monohydrate. The information is presented to support research and

development activities where precise chemical specifications are critical.

Chemical Identity and Formula
Ammonium cobalt(II) phosphate monohydrate is an inorganic compound with the chemical

formula NH₄CoPO₄·H₂O[1][2]. This formula indicates the presence of an ammonium cation

(NH₄⁺), a cobalt(II) cation (Co²⁺), a phosphate anion (PO₄³⁻), and one molecule of water of

hydration.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the chemical formula.

The atomic weights of the constituent elements are provided in the table below.
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Element Symbol
Quantity in
Formula

Atomic Weight
( g/mol )

Total Weight (
g/mol )

Nitrogen N 1
14.007[3][4][5][6]

[7]
14.007

Hydrogen H
6 (4 in NH₄ + 2 in

H₂O)
1.008[4][8][9][10] 6.048

Cobalt Co 1
58.933[4][11][12]

[13]
58.933

Phosphorus P 1
30.974[4][14][15]

[16][17]
30.974

Oxygen O
5 (4 in PO₄ + 1 in

H₂O)

15.999[4][18][19]

[20]
79.995

Total Molecular

Weight
189.957

The calculated molecular weight of Ammonium Cobalt(II) Phosphate Monohydrate is

189.957 g/mol . This value is consistent with published data, which often rounds the molecular

weight to 189.96 g/mol [1][2][21][22].

Summary of Properties
Property Value

Chemical Formula NH₄CoPO₄·H₂O[1][2]

Molecular Weight 189.96 g/mol [1][2][21][22]

CAS Number 16827-96-6[1][2][21][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular Weight of Ammonium Cobalt(II) Phosphate
Monohydrate: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102828#molecular-weight-of-ammonium-cobalt-ii-
phosphate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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